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Abstract

This technical guide provides a comprehensive overview of 3-Bromobenzoyl chloride (CAS
No. 1711-09-7), a key reagent in organic synthesis, particularly within the pharmaceutical and
material science sectors. This document details its chemical and physical properties, safety
and handling protocols, and provides an in-depth look at its synthesis and reactivity.
Furthermore, it includes detailed experimental protocols for its preparation and its application in
the synthesis of bioactive molecules, supported by spectral data and graphical representations
of chemical pathways and workflows.

Chemical and Physical Properties

3-Bromobenzoyl chloride is a colorless to light yellow liquid.[1] It is known for its high
reactivity, which makes it a versatile intermediate in a variety of chemical transformations.
Below is a summary of its key physical and chemical properties.
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Property Value Reference(s)
CAS Number 1711-09-7 [2]
Molecular Formula C7H4BrClO [2]
Molecular Weight 219.46 g/mol [2]
Appearance C.:ok')rless to light yellow clear 1]
liquid
Boiling Point 74-75 °C at 0.5 mmHg [2]
Density 1.662 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.595 [2]

Reacts with water. Soluble in
Solubility Chloroform (Slightly), Ethyl
Acetate (Slightly).

Spectral Data

The structural identity of 3-Bromobenzoyl chloride is confirmed through various spectroscopic
methods. Below are the characteristic spectral data.

'H NMR Spectroscopy

The proton NMR spectrum of 3-Bromobenzoyl chloride exhibits signals in the aromatic
region, consistent with a substituted benzene ring.

e 1H NMR (CDCIs): The spectrum will show complex multiplets in the aromatic region, typically
between & 7.0 and 8.0 ppm, corresponding to the four protons on the benzene ring.[3]

3C NMR Spectroscopy

The carbon NMR spectrum provides information on the carbon framework of the molecule.

e 13C NMR (CDCIs3): Expected peaks include the carbonyl carbon (C=0) around 165-170 ppm,
and several peaks in the aromatic region (typically 120-140 ppm) corresponding to the six
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carbons of the benzene ring. The carbon attached to the bromine will have a characteristic
chemical shift.[4][5]

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands for the functional groups present in the
molecule.

o Key IR Peaks (neat):
o ~1770 cm~1 (strong): C=0 stretching vibration of the acyl chloride.
o ~3100-3000 cm~*: Aromatic C-H stretching.[6]
o ~1600-1400 cm~1: Aromatic C=C ring stretching.[6]
o ~850-550 cm~1: C-Cl stretching.[7]
o ~690-515 cm~*: C-Br stretching.[7][8]

Safety and Handling

3-Bromobenzoyl chloride is a corrosive and hazardous substance that requires careful
handling in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. It
is highly sensitive to moisture and will react with water to produce hydrogen chloride gas.
Therefore, it should be stored in a tightly sealed container under an inert atmosphere, away
from water and sources of ignition.

Hazard Statement Description
H314 Causes severe skin burns and eye damage.
H335 May cause respiratory irritation.

Synthesis of 3-Bromobenzoyl Chloride
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3-Bromobenzoyl chloride is typically synthesized from 3-bromobenzoic acid via reaction with
a chlorinating agent, most commonly thionyl chloride (SOCI2).[9]

Reaction Scheme
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Products
Reactants
HCI (gas)
3-Bromobenzoic Acid Reflux
| | 3-Bromobenzoyl Chloride
’7 SO:2 (gas)
Thionyl Chloride (SOCI2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 3-Bromobenzoyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108613#3-bromobenzoyl-chloride-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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